Cas no 82322-24-5 (3,4,15-trihydroxygona-1,5(10),6,8,11,13-hexaen-17-one)

3,4,15-trihydroxygona-1,5(10),6,8,11,13-hexaen-17-one structure
82322-24-5 structure
Product name:3,4,15-trihydroxygona-1,5(10),6,8,11,13-hexaen-17-one
CAS No:82322-24-5
MF:C17H14O4
MW:282.2907
CID:1805948
PubChem ID:190057

3,4,15-trihydroxygona-1,5(10),6,8,11,13-hexaen-17-one Chemical and Physical Properties

Names and Identifiers

    • 3,4,15-trihydroxygona-1,5(10),6,8,11,13-hexaen-17-one
    • 3,4,15-trihydroxy-3,4,15,16-tetrahydrocyclopenta[a]phenanthren-17-one
    • 17H-Cyclopenta(a)phenanthren-17-one, 3,4,15,16-tetrahydro-3,4,15-trihydroxy-
    • DTXSID601002613
    • 82322-24-5
    • 3,4,15-Trihydroxygona-1,5,7,9,11,13-hexaen-17-one
    • Inchi: InChI=1S/C17H14O4/c18-13-6-5-9-8-1-4-12-14(19)7-15(20)16(12)10(8)2-3-11(9)17(13)21/h1-6,13,15,17-18,20-21H,7H2
    • InChI Key: CVRIWOACCDUGNR-UHFFFAOYSA-N
    • SMILES: C1C(C2=C(C1=O)C=CC3=C2C=CC4=C3C=CC(C4O)O)O

Computed Properties

  • Exact Mass: 282.08920892g/mol
  • Monoisotopic Mass: 282.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 77.8Ų

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